Cas no 2248213-85-4 ((2S)-2-[5-(Trifluoromethyl)oxolan-2-yl]propanoic acid)

(2S)-2-[5-(Trifluoromethyl)oxolan-2-yl]propanoic acid is a chiral carboxylic acid derivative featuring a trifluoromethyl-substituted oxolane (tetrahydrofuran) ring. The (2S)-stereocenter and the electron-withdrawing trifluoromethyl group confer unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its structural motif is particularly useful for introducing trifluoromethylated heterocycles into target molecules, enhancing metabolic stability and lipophilicity. The compound’s well-defined chirality also supports enantioselective applications, such as asymmetric synthesis or chiral auxiliaries. High purity and consistent stereochemical integrity ensure reproducibility in research and industrial processes. Suitable for further functionalization, it serves as a versatile building block in medicinal chemistry and material science.

(2S)-2-[5-(Trifluoromethyl)oxolan-2-yl]propanoic acid structure

2248213-85-4 structure

Product Name:(2S)-2-[5-(Trifluoromethyl)oxolan-2-yl]propanoic acid

CAS No:2248213-85-4

MF:C₈H₁₁F₃O₃

MW:212.166353464127

CID:5996352

PubChem ID:137938484

Update Time:2025-10-17

(2S)-2-[5-(Trifluoromethyl)oxolan-2-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

- 2248213-85-4
- (2S)-2-[5-(Trifluoromethyl)oxolan-2-yl]propanoic acid
- EN300-6511803
- Inchi： 1S/C8H11F3O3/c1-4(7(12)13)5-2-3-6(14-5)8(9,10)11/h4-6H,2-3H2,1H3,(H,12,13)/t4-,5?,6?/m0/s1
- InChI Key： XOFCIJCKEYIGQW-KXGSVCODSA-N
- SMILES： FC(C1CCC([C@@H](C(=O)O)C)O1)(F)F

Computed Properties

Exact Mass: 212.06602869g/mol
Monoisotopic Mass: 212.06602869g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 226
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 46.5Å²

(2S)-2-[5-(Trifluoromethyl)oxolan-2-yl]propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-6511803-0.05g	(2S)-2-[5-(trifluoromethyl)oxolan-2-yl]propanoic acid	2248213-85-4	95.0%	0.05g	$2026.0	2025-03-14
Enamine	EN300-6511803-0.1g	(2S)-2-[5-(trifluoromethyl)oxolan-2-yl]propanoic acid	2248213-85-4	95.0%	0.1g	$2123.0	2025-03-14
Enamine	EN300-6511803-0.25g	(2S)-2-[5-(trifluoromethyl)oxolan-2-yl]propanoic acid	2248213-85-4	95.0%	0.25g	$2220.0	2025-03-14
Enamine	EN300-6511803-0.5g	(2S)-2-[5-(trifluoromethyl)oxolan-2-yl]propanoic acid	2248213-85-4	95.0%	0.5g	$2317.0	2025-03-14
Enamine	EN300-6511803-1.0g	(2S)-2-[5-(trifluoromethyl)oxolan-2-yl]propanoic acid	2248213-85-4	95.0%	1.0g	$2412.0	2025-03-14
Enamine	EN300-6511803-2.5g	(2S)-2-[5-(trifluoromethyl)oxolan-2-yl]propanoic acid	2248213-85-4	95.0%	2.5g	$4728.0	2025-03-14
Enamine	EN300-6511803-5.0g	(2S)-2-[5-(trifluoromethyl)oxolan-2-yl]propanoic acid	2248213-85-4	95.0%	5.0g	$6996.0	2025-03-14
Enamine	EN300-6511803-10.0g	(2S)-2-[5-(trifluoromethyl)oxolan-2-yl]propanoic acid	2248213-85-4	95.0%	10.0g	$10375.0	2025-03-14